![molecular formula C22H19NO5S B2429934 Ethyl 2-(3-benzothiazol-2-yl-6-ethyl-4-oxochromen-7-yloxy)acetate CAS No. 300556-30-3](/img/structure/B2429934.png)
Ethyl 2-(3-benzothiazol-2-yl-6-ethyl-4-oxochromen-7-yloxy)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-(3-benzothiazol-2-yl-6-ethyl-4-oxochromen-7-yloxy)acetate, also known as EBOA, is a synthetic compound that has gained attention in the scientific community for its potential use in research applications.
Mechanism of Action
Target of Action
Compounds with similar structures have been used in various fields of research and industry.
Mode of Action
Compounds with similar structures have been known to engage in reactions under mild conditions to yield specific products .
Biochemical Pathways
Compounds with similar structures have been identified as promising lead scaffolds for herbicides .
Result of Action
Compounds with similar structures have shown effective herbicidal activity at certain concentrations .
Advantages and Limitations for Lab Experiments
The advantages of using Ethyl 2-(3-benzothiazol-2-yl-6-ethyl-4-oxochromen-7-yloxy)acetate in lab experiments include its high selectivity for certain metal ions, its stability under physiological conditions, and its ability to emit fluorescence upon binding. However, its limitations include the need for specialized equipment to detect fluorescence, the potential for interference from other molecules in the sample, and the lack of information on its potential toxicity at higher concentrations.
Future Directions
For research on Ethyl 2-(3-benzothiazol-2-yl-6-ethyl-4-oxochromen-7-yloxy)acetate include the development of new synthetic methods for its production, the investigation of its potential as a therapeutic agent for metal-related diseases, and the exploration of its use in imaging techniques for the detection of metal ions in vivo. Additionally, further studies on its biochemical and physiological effects are needed to fully understand its potential as a research tool.
Synthesis Methods
Ethyl 2-(3-benzothiazol-2-yl-6-ethyl-4-oxochromen-7-yloxy)acetate is synthesized through a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 3-benzothiazol-2-yl-6-ethyl-4-oxochromen-7-ol with ethyl bromoacetate in the presence of a base. The resulting product is then treated with hydrochloric acid to form the desired compound, this compound.
Scientific Research Applications
Ethyl 2-(3-benzothiazol-2-yl-6-ethyl-4-oxochromen-7-yloxy)acetate has been primarily used in scientific research for its potential as a fluorescent probe for the detection of metal ions. It has been shown to selectively bind to certain metal ions, such as copper and iron, and emit fluorescence upon binding. This property makes it a useful tool for studying metal ion homeostasis in cells and tissues.
Biochemical Analysis
Biochemical Properties
Benzothiazole derivatives have been shown to interact with various enzymes and proteins
Cellular Effects
Benzothiazole derivatives have shown diverse biological activities, including antiviral, anti-inflammatory, and anticancer effects
Molecular Mechanism
Benzothiazole derivatives have been found to exert their effects through various mechanisms, including binding interactions with biomolecules and changes in gene expression
Temporal Effects in Laboratory Settings
Studies on similar compounds suggest that they may have long-term effects on cellular function , but specific data for this compound are lacking.
Dosage Effects in Animal Models
The effects of different dosages of Ethyl 2-(3-benzothiazol-2-yl-6-ethyl-4-oxochromen-7-yloxy)acetate in animal models have not been reported. Research on similar compounds suggests that they may have dose-dependent effects
Metabolic Pathways
Benzothiazole derivatives are known to interact with various enzymes and cofactors , suggesting that they may be involved in multiple metabolic pathways.
properties
IUPAC Name |
ethyl 2-[3-(1,3-benzothiazol-2-yl)-6-ethyl-4-oxochromen-7-yl]oxyacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19NO5S/c1-3-13-9-14-18(10-17(13)28-12-20(24)26-4-2)27-11-15(21(14)25)22-23-16-7-5-6-8-19(16)29-22/h5-11H,3-4,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZZLQJKCGSOBOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1OCC(=O)OCC)OC=C(C2=O)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.